Cas no 1805041-21-7 (4-Chloro-3,6-dibromo-2-(difluoromethyl)pyridine)

• Product Name: 4-Chloro-3,6-dibromo-2-(difluoromethyl)pyridine
• CAS No: 1805041-21-7
• MF: C₆H₂Br₂ClF₂N
• MW: 321.344585895538
• CID: 4926300
• Update Time: 2025-05-26

4-Chloro-3,6-dibromo-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3,6-dibromo-2-(difluoromethyl)pyridine

• Inchi： 1S/C6H2Br2ClF2N/c7-3-1-2(9)4(8)5(12-3)6(10)11/h1,6H
• InChI Key： AECHKOKBEVWPPY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(N=C1C(F)F)Br)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloro-3,6-dibromo-2-(difluoromethyl)pyridine

Comprehensive Overview of 4-Chloro-3,6-dibromo-2-(difluoromethyl)pyridine (CAS No. 1805041-21-7)

4-Chloro-3,6-dibromo-2-(difluoromethyl)pyridine (CAS No. 1805041-21-7) is a halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and halogen-substituted structure, has garnered attention for its potential in drug discovery and crop protection. Researchers are increasingly exploring its reactivity and selectivity, particularly in cross-coupling reactions and as a building block for heterocyclic compounds.

The molecular formula of 4-Chloro-3,6-dibromo-2-(difluoromethyl)pyridine reflects its versatile functional groups, which enable diverse chemical transformations. Its pyridine core is a common motif in bioactive molecules, making it a valuable intermediate for synthesizing targeted therapeutics. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel treatments against resistant pathogens.

In agrochemical applications, this compound’s halogen-rich structure contributes to its efficacy as a precursor for pesticides and herbicides. With the global focus on sustainable agriculture, researchers are investigating its potential to reduce environmental impact while maintaining high activity against pests. The difluoromethyl group enhances metabolic stability, a key feature for prolonged field performance.

Synthetic routes to 4-Chloro-3,6-dibromo-2-(difluoromethyl)pyridine often involve electrophilic halogenation and nucleophilic substitution, with optimizations focusing on yield and purity. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with industry standards. The compound’s stability under various conditions is also a topic of interest, particularly for storage and transportation.

From an environmental perspective, the degradation pathways and ecotoxicology of halogenated pyridines are under scrutiny. Regulatory bodies emphasize the need for green chemistry approaches in its synthesis, driving innovations in catalytic methods and solvent selection. This aligns with the broader trend toward sustainable chemical manufacturing.

Market trends indicate rising demand for 4-Chloro-3,6-dibromo-2-(difluoromethyl)pyridine in Asia-Pacific regions, fueled by expanding pharmaceutical and agrochemical industries. Patent filings related to its derivatives have surged, reflecting its commercial potential. However, challenges such as raw material availability and synthesis scalability remain areas for improvement.

In summary, 4-Chloro-3,6-dibromo-2-(difluoromethyl)pyridine (CAS No. 1805041-21-7) represents a multifaceted compound with expanding applications. Its integration into drug development and crop science underscores its importance in addressing global health and food security challenges. Future research will likely focus on optimizing its synthesis and exploring new functional derivatives.